molecular formula C13H13F3N4 B6456994 N-methyl-N-[2-(pyridin-4-yl)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine CAS No. 2549021-86-3

N-methyl-N-[2-(pyridin-4-yl)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine

Cat. No. B6456994
CAS RN: 2549021-86-3
M. Wt: 282.26 g/mol
InChI Key: JGMKMHJIGAMYPM-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various methods, including molecular simulation . These studies often reveal intricate details about the arrangement of molecules and their interactions .

Scientific Research Applications

Non-linear Optics

This compound has been used in the study of non-linear optics. It has been incorporated into a layered structure of zirconium 4-sulfophenylphosphonate. The calculation results revealed a dense net of hydrogen bonds connecting water molecules and the guests in the interlayer space and the sulfo groups of the host layers . This shows potential use of these materials in non-linear optics .

Fungicidal Activity

Pyrimidinamine derivatives, including this compound, are considered promising agricultural compounds because of their outstanding activity and their mode of action which is different from other fungicides . A new compound molecule, which was obtained by substituting the pyridine group for phenyl in pyrimidifen according to the bioisosterism, showed excellent fungicide activity .

Chronic Myeloid Leukemia (CML) Treatment

A molecular docking study revealed an energy affinity of ΔG = -10.3 kcal mol -1 for NPPA which, despite not having a more negative value than the control molecule (Imatinib; ΔG = -12.8 kcal mol -1), shows great potential to be used as a template for new drugs against CML .

Preparation of Copper Pyridylmethylethylenediamine Dicyanamido Polymeric Complexes

N-Methyl-N,N-bis (2-pyridylethyl)amine is used as a reagent in the preparation of copper pyridylmethylethylenediamine dicyanamido polymeric complexes .

Anti-microbial, Anti-cancer, Anti-malarial and Anti-cholinesterase Inhibitors

Pyridinium salts, which include this compound, have been used in a wide range of research topics. They have been used as pyridinium ionic liquids, as pyridinium ylides, as anti-microbial, anti-cancer, anti-malarial and anti-cholinesterase inhibitors .

Applications in Materials Science and Biological Issues Related to Gene Delivery

Pyridinium salts, including this compound, have also found applications in materials science and biological issues related to gene delivery .

properties

IUPAC Name

N-methyl-N-(2-pyridin-4-ylethyl)-6-(trifluoromethyl)pyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13F3N4/c1-20(7-4-10-2-5-17-6-3-10)12-8-11(13(14,15)16)18-9-19-12/h2-3,5-6,8-9H,4,7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGMKMHJIGAMYPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCC1=CC=NC=C1)C2=NC=NC(=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13F3N4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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